4-[[Methyl(oxan-4-yl)amino]methyl]benzoic acid

• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol
• IUPAC Name: 4-[[methyl(oxan-4-yl)amino]methyl]benzoic acid
• InChI: InChI=1S/C14H19NO3/c1-15(13-6-8-18-9-7-13)10-11-2-4-12(5-3-11)14(16)17/h2-5,13H,6-10H2,1H3,(H,16,17)
• InChI Key: SVUMMKLCIYBJQA-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)C(=O)O)C2CCOCC2

Description

4-[[Methyl(oxan-4-yl)amino]methyl]benzoic acid is a chemical compound with a complex molecular structure. It is characterized by a benzene ring substituted with a carboxylic acid group and a side chain containing a methyl group, an oxan-4-yl group, and an amino group. This compound is of interest in various scientific and industrial applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-[[Methyl(oxan-4-yl)amino]methyl]benzoic acid typically involves multiple steps, starting with the reaction of benzoic acid with a suitable amine. One common method is the reaction of benzoic acid with N-methyl-oxan-4-ylmethylamine under controlled conditions to form the desired compound.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. The process may also include purification steps such as recrystallization or chromatography to obtain the final product.

Chemical Reactions Analysis

Types of Reactions: 4-[[Methyl(oxan-4-yl)amino]methyl]benzoic acid can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Oxidizing agents such as potassium permanganate or chromic acid may be used.

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) can be employed.

• Substitution: Nucleophilic substitution reactions can be carried out using suitable nucleophiles.

Major Products Formed:

• Oxidation: Formation of carboxylic acids or ketones.

• Reduction: Formation of alcohols or amines.

• Substitution: Formation of various substituted benzene derivatives.

Scientific Research Applications

4-[[Methyl(oxan-4-yl)amino]methyl]benzoic acid has several applications in scientific research:

• Chemistry: It can be used as a building block in organic synthesis and as a reagent in various chemical reactions.

• Biology: The compound may be used in biological studies to investigate its interactions with biological molecules and pathways.

• Industry: It can be utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 4-[[Methyl(oxan-4-yl)amino]methyl]benzoic acid exerts its effects involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, leading to biological responses. The exact mechanism depends on the context in which the compound is used.

Comparison with Similar Compounds

4-[[Methyl(oxan-4-yl)amino]methyl]benzoic acid can be compared with other similar compounds, such as:

• 4-[[Methyl(oxan-4-yl)amino]ethyl]benzoic acid: Similar structure but with an ethyl group instead of a methyl group.

• 4-[[Methyl(oxan-4-yl)amino]propyl]benzoic acid: Similar structure but with a propyl group instead of a methyl group.

These compounds may have different physical and chemical properties, leading to variations in their applications and reactivity.

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